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Compound of Interest

Compound Name: ML207

Cat. No.: B609124 Get Quote

Introduction

ML207 is a small molecule inhibitor of lipid storage, identified for its activity in Drosophila

melanogaster. As with any experimental compound, the accuracy and reproducibility of

research findings heavily depend on the proper preparation and storage of stock solutions.

Inconsistent concentration or degradation of the compound can lead to unreliable results.

These application notes provide a detailed protocol for the preparation and storage of ML207
stock solutions to ensure their stability and integrity for use in research and drug development

applications.

Quantitative Data Summary
A summary of the key chemical and physical properties of ML207 is presented below. This data

is essential for accurate stock solution preparation.
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Property Value Source

IUPAC Name

4-Benzyl-N-(3,4-

diethoxyphenethyl)-4H-

thieno[3,2-b]pyrrole-5-

carboxamide

Molecular Formula C₂₆H₂₈N₂O₃S

Molecular Weight 448.58 g/mol

Appearance Solid powder

Purity >98%

Solubility Soluble in DMSO

Solid Storage

Short-term (days to weeks): 0 -

4°C, protected from light.

Long-term (months to years):

-20°C, protected from light.

Stock Solution Storage

Short-term (days to weeks): 0 -

4°C. Long-term (months):

-20°C.

Shelf Life >2 years if stored properly

Experimental Protocols
Protocol 1: Preparation of a 10 mM ML207 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of ML207 in Dimethyl

Sulfoxide (DMSO).

Materials:

ML207 solid powder (purity >98%)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
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Analytical balance

Calibrated micropipettes

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Methodology:

Safety First: Perform all steps in a well-ventilated area or a chemical fume hood. Wear

appropriate PPE.

Determine Required Mass: Calculate the mass of ML207 required to prepare the desired

volume of a 10 mM stock solution. The molecular weight of ML207 is 448.58 g/mol .

Formula: Mass (mg) = Desired Volume (mL) × Concentration (mM) × Molecular Weight (

g/mol ) / 1000

Example for 1 mL of 10 mM stock: Mass (mg) = 1 mL × 10 mM × 448.58 g/mol / 1000 =

4.49 mg

Weighing ML207: Carefully weigh the calculated amount (e.g., 4.49 mg) of ML207 powder

using an analytical balance and transfer it into a sterile microcentrifuge tube or vial.

Adding Solvent: Add the desired volume (e.g., 1 mL) of DMSO to the tube containing the

ML207 powder.

Dissolution: Cap the tube securely and vortex the solution until the ML207 powder is

completely dissolved. The solution should be clear and free of any visible particulates.

Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if

necessary, but ensure the compound's stability at elevated temperatures is considered.

Labeling: Clearly label the tube with the compound name (ML207), concentration (10 mM in

DMSO), preparation date, and your initials.
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Protocol 2: Storage and Handling of ML207 Stock
Solution
Proper storage is critical to prevent degradation and maintain the efficacy of the ML207 stock

solution.

Materials:

Prepared ML207 stock solution

Sterile, light-protected (amber) microcentrifuge tubes or cryovials

Calibrated micropipettes

Methodology:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber

microcentrifuge tubes.

Short-Term Storage: For use within days to a few weeks, aliquots can be stored at 0 - 4°C.

Long-Term Storage: For storage lasting several months, store the aliquots at -20°C.

Protection from Light: Always store ML207, both in solid form and in solution, protected from

light to prevent photodegradation.

Thawing: When ready to use, thaw a single aliquot at room temperature. Before opening,

briefly centrifuge the tube to collect the contents at the bottom. Do not refreeze partially used

aliquots; any unused portion of a thawed aliquot should be discarded or used for non-critical

applications. The product is stable for a few weeks during ordinary shipping at ambient

temperatures.

Visualizations
The following diagrams illustrate the key workflows for preparing and storing the ML207 stock

solution.
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Protocol 1: Stock Solution Preparation
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Caption: Workflow for ML207 stock solution preparation.
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Protocol 2: Storage and Handling
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Caption: Decision workflow for ML207 stock solution storage.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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